Cas no 1246816-57-8 (a,a-Bis2-(dimethylamino)ethyl-4-chlorophenylacetonitrile)

• Product Name: a,a-Bis2-(dimethylamino)ethyl-4-chlorophenylacetonitrile
• CAS No: 1246816-57-8
• MF: C₁₆H₂₄ClN₃
• MW: 293.834862709045
• CID: 1060275
• PubChem ID: 20111736
• Update Time: 2025-07-11

a,a-Bis2-(dimethylamino)ethyl-4-chlorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• α,α-Bis[2-(dimethylamino)ethyl]-
• 2-(4-chlorophenyl)-4-(dimethylamino)-2-[2-(dimethylamino)ethyl]butanenitrile
• A-Bis[2-(dimethylamino)ethyl]-4-chlorophenylacetonitrile
• UNII-0ZD111VO20
• Chlorphenamine Impurity A Dimaleate;(c) paragraph sign,(c) paragraph sign-Bis[2-(dimethylamino)ethyl]-
• Benzeneacetonitrile, 4-chloro-a,a-bis[2-(dimethylamino)ethyl]-; 2-(4-Chlorophenyl)-4-(dimethylamino)-2-[2-(dimethylamino)ethyl]butanenitrile, Chlorphenamine Maleate Imp. A (EP); 4-chloro-alpha,alpha-bis[2-(dimethylamino)ethyl]-;
• CHLORPHENAMINE MALEATE IMPURITY A [EP IMPURITY]
• 2-(4-Chlorophenyl)-4-(dimethylamino)-2-(2-(dimethylamino)ethyl)butanenitrile
• alpha,alpha-Bis[2-(dimethylamino)ethyl]-
• Q27251067
• Chlorphenamine impurity A
• 1246816-57-8
• A-Bis[2-(dimethylamino)ethyl]-
• WZB81657
• BCP32994
• Chlorphenamine maleate impurity A [EP]
• +/-,+/--Bis[2-(dimethylamino)ethyl]-4-chlorophenylacetonitrile
• Chlorpheniramine Impurity A
• Chlorphenamine maleate specified impurity A [EP]
• 0ZD111VO20
• DTXSID90154460
• A,
• DTXCID1076951
• Chlorphenamine maleate impurity A
• CHLORPHENAMINE MALEATE IMPURITY A (EP IMPURITY)
• Chlorphenamine maleate specified impurity A
• a,a-Bis2-(dimethylamino)ethyl-4-chlorophenylacetonitrile

• Inchi： 1S/C16H24ClN3/c1-19(2)11-9-16(13-18,10-12-20(3)4)14-5-7-15(17)8-6-14/h5-8H,9-12H2,1-4H3
• InChI Key： WHQXETBOFLTSJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)(CCN(C)C)CCN(C)C

Computed Properties

• Exact Mass: 293.16600
• Monoisotopic Mass: 293.1658755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.27000
• LogP: 3.00478

a,a-Bis2-(dimethylamino)ethyl-4-chlorophenylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes